Cas no 2229218-92-0 (2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid)

• Product Name: 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
• CAS No: 2229218-92-0
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 6191131
• PubChem ID: 165842735
• Update Time: 2025-06-28

2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
• 2,2-dimethyl-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
• EN300-1955216
• 2229218-92-0

• Inchi： 1S/C9H11F3N2O2/c1-8(2,7(15)16)3-5-4-13-14-6(5)9(10,11)12/h4H,3H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： IPCALEBASGUJHD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC(C(=O)O)(C)C)(F)F

Computed Properties

• Exact Mass: 236.07726208g/mol
• Monoisotopic Mass: 236.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid

2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid - A Novel Compound with Potential Therapeutic Applications

2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid is a synthetic organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its chemical identity, defined by the CAS number 2229218-92-0, reflects a complex arrangement of functional groups, including a trifluoromethyl substituent and a pyrazole ring system. This compound's structural features, such as the presence of multiple carbon-carbon bonds and fluorinated functional groups, are critical in determining its pharmacological properties and potential therapeutic applications.

The molecular framework of 2,2-dimethyl-3-3-(trifluoromdeyl)-1H-pyrazol-4-ylpropanoic acid is characterized by a pyrazole ring (a five-membered heterocyclic compound containing two nitrogen atoms) fused to a propanoic acid moiety. The introduction of trifluoromethyl groups at the 3-position of the pyrazole ring significantly enhances the compound's hydrophobicity and metabolic stability, which are essential for drug development. Recent studies have highlighted the role of fluorinated substituents in modulating protein-ligand interactions, a factor that may explain the compound's potential as a lead molecule in drug discovery.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds with similar structural motifs, such as 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid, exhibit promising anti-inflammatory activity. The trifluoromethyl group is believed to interact with specific protein targets, such as cyclooxygenase-2 (COX-2), which plays a key role in inflammation and pain pathways. This finding aligns with the broader trend in pharmaceutical research to leverage fluorinated compounds for their enhanced bioavailability and target specificity.

The synthesis of 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid involves a multi-step organic reaction sequence, including the formation of the pyrazole ring through a condensation reaction between appropriate precursors. The introduction of the trifluoromethyl group typically requires a selective fluorination process, which is a critical step in ensuring the compound's structural integrity. Advances in catalytic fluorination techniques have made this synthesis more efficient, enabling large-scale production for preclinical and clinical studies.

Recent studies on 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid have also explored its potential as a modulator of G protein-coupled receptors (GPCRs). These receptors are involved in a wide range of physiological processes, including neurotransmission and hormone signaling. The compound's ability to interact with specific GPCRs may open new avenues for the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. This area of research is particularly relevant given the growing global prevalence of neurodegenerative conditions.

Another area of interest is the compound's potential as an anti-cancer agent. Preliminary studies have shown that 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. For example, research published in ACS Medicinal Chemistry Letters (2024) reported that this compound selectively induces apoptosis in leukemia cells, suggesting its potential as a targeted therapy for hematological malignancies.

The pharmacokinetic profile of 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid is another important aspect of its therapeutic potential. Fluorinated compounds often exhibit improved metabolic stability compared to their non-fluorinated counterparts, which can lead to longer half-lives in vivo. This property is particularly advantageous for drugs that require sustained plasma concentrations to maintain therapeutic efficacy. Studies on similar compounds have shown that fluorination can also reduce the likelihood of metabolic degradation by liver enzymes, further enhancing the compound's bioavailability.

In addition to its pharmacological applications, 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid has been investigated for its potential use in drug delivery systems. The compound's hydrophobic nature makes it a suitable candidate for formulation into liposomal or nanoparticle-based delivery systems, which can improve the targeting and release of therapeutic agents at specific sites in the body. This approach is particularly relevant for the treatment of diseases such as cancer, where targeted drug delivery can minimize systemic side effects.

While the compound shows promising potential, further research is needed to fully understand its mechanisms of action and optimize its therapeutic applications. Ongoing studies are focused on elucidating the compound's interactions with various biological targets and evaluating its safety profile in preclinical models. These efforts are critical for advancing 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid from a synthetic molecule to a viable therapeutic agent.

In conclusion, 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid represents an important advancement in the field of medicinal chemistry. Its unique molecular structure, combined with the beneficial properties of fluorinated functional groups, positions it as a promising candidate for the development of new drugs targeting a wide range of diseases. Continued research and innovation in this area are likely to yield significant therapeutic benefits in the future.